Cas no 184003-30-3 (2,4-Dichloro-1-(2-isothiocyanatoethyl)benzene)

• Product Name: 2,4-Dichloro-1-(2-isothiocyanatoethyl)benzene
• CAS No: 184003-30-3
• MF: C₉H₇Cl₂NS
• MW: 232.129578828812
• CID: 5719372
• PubChem ID: 10537514
• Update Time: 2025-05-27

2,4-Dichloro-1-(2-isothiocyanatoethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-1-(2-isothiocyanatoethyl)benzene
• 184003-30-3
• EN300-65467
• AKOS009175052
• 2,4-Dichloro-1-(2-isothiocyanatoethyl)benzene

• Inchi： 1S/C9H7Cl2NS/c10-8-2-1-7(9(11)5-8)3-4-12-6-13/h1-2,5H,3-4H2
• InChI Key： LDDSGQQPUHCKKC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CCN=C=S)Cl

Computed Properties

• Exact Mass: 230.9676258g/mol
• Monoisotopic Mass: 230.9676258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 44.4Ų

Additional information on 2,4-Dichloro-1-(2-isothiocyanatoethyl)benzene

Recent Advances in the Study of 2,4-Dichloro-1-(2-isothiocyanatoethyl)benzene (CAS: 184003-30-3): A Comprehensive Research Brief

2,4-Dichloro-1-(2-isothiocyanatoethyl)benzene (CAS: 184003-30-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its dichlorobenzene core and isothiocyanate functional group, has been the subject of recent investigations due to its potential applications in drug development and chemical biology. The isothiocyanate moiety, in particular, is known for its reactivity with nucleophiles such as amines and thiols, making it a valuable tool for bioconjugation and protein labeling.

Recent studies have focused on the synthesis and application of 2,4-Dichloro-1-(2-isothiocyanatoethyl)benzene in the development of novel therapeutic agents. One notable area of research involves its use as a building block for small-molecule inhibitors targeting specific enzymes or signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of covalent inhibitors for kinase targets, leveraging the isothiocyanate group for irreversible binding to cysteine residues in the active site.

In addition to its role in drug discovery, 2,4-Dichloro-1-(2-isothiocyanatoethyl)benzene has been investigated for its potential in chemical proteomics. Researchers have utilized this compound as a reactive probe to identify and characterize protein targets in complex biological systems. A recent publication in ACS Chemical Biology highlighted its use in activity-based protein profiling (ABPP), where it served as a versatile scaffold for designing probes that can covalently modify and label proteins of interest.

The pharmacological properties of 2,4-Dichloro-1-(2-isothiocyanatoethyl)benzene derivatives have also been explored. Studies have shown that modifications to the dichlorobenzene ring can significantly alter the compound's bioactivity and selectivity. For example, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of analogs with improved pharmacokinetic properties, demonstrating enhanced cellular permeability and target engagement in vitro.

Despite these advances, challenges remain in the optimization of 2,4-Dichloro-1-(2-isothiocyanatoethyl)benzene-based compounds for therapeutic use. Issues such as off-target reactivity and potential toxicity need to be carefully addressed. Recent work published in Chemical Research in Toxicology has begun to elucidate the metabolic fate of these compounds, providing insights into their stability and potential side effects.

Looking forward, the versatility of 2,4-Dichloro-1-(2-isothiocyanatoethyl)benzene continues to inspire new research directions. Emerging applications include its use in the development of targeted drug delivery systems and as a tool for studying protein-protein interactions. The compound's unique chemical properties make it a valuable asset in the medicinal chemist's toolkit, and ongoing research is expected to further expand its utility in chemical biology and drug discovery.